Cas no 143071-39-0 (2-[(5-nitro-2-pyridyl)oxy]ethanol)

2-[(5-nitro-2-pyridyl)oxy]ethanol is a nitro-substituted pyridine derivative with a functionalized ethanol side chain, offering versatile reactivity in organic synthesis. Its structure combines the electron-withdrawing nitro group with a flexible hydroxyethyl linker, making it a valuable intermediate for constructing heterocyclic compounds, pharmaceuticals, and agrochemicals. The nitro group enhances electrophilic character, facilitating nucleophilic substitution or reduction reactions, while the hydroxyl group allows further derivatization via esterification or etherification. This compound is particularly useful in medicinal chemistry for designing bioactive molecules due to its balanced polarity and solubility. Its stability under standard conditions ensures reliable handling and storage in synthetic workflows.
2-[(5-nitro-2-pyridyl)oxy]ethanol structure
143071-39-0 structure
Product Name:2-[(5-nitro-2-pyridyl)oxy]ethanol
CAS No:143071-39-0
MF:C7H8N2O4
MW:184.149421691895
MDL:MFCD00052642
CID:91832
PubChem ID:587937
Update Time:2025-06-08

2-[(5-nitro-2-pyridyl)oxy]ethanol Chemical and Physical Properties

Names and Identifiers

    • 2-(5-Nitropyridin-2-yloxy)ethanol
    • 2-(2-Hydroxyethoxy)-5-nitropyridine
    • 2-[(5-Nitro-2-pyridyl)thio]ethan-1-ol
    • 2-[(5-Nitro-2-pyridyl)oxy]ethan-1-ol
    • 2-[(5-Nitropyridin-2-yl)oxy]ethanol
    • 2-(5-Nitro-2-pyridyloxy)ethanol
    • 2-(5-nitropyridin-2-yl)oxyethanol
    • 2-[(5-Nitro-2-Pyridinyl)Oxy]Ethanol
    • 2-[(5-nitro-2-pyridyl)oxy]ethanol
    • SMR000457683
    • Maybridge1_002682
    • SB52724
    • MLS000830662
    • CHEMBL1891578
    • 2-[(5-Nitro-2-pyridinyl)oxy]ethanol #
    • SY238388
    • HMS2808B19
    • Oprea1_766812
    • AC-9342
    • AKOS006227605
    • 143071-39-0
    • A885027
    • CDS1_000394
    • 2-[(5-Nitropyridin-2-yl)oxy]ethan-1-ol
    • DivK1c_001434
    • FT-0608705
    • CS-0109547
    • 2,2,4-TRIMETHYL-1,3-PENTANEDIOLDIISOBUTYRATE
    • HMS549B20
    • MFCD00052642
    • AS-31424
    • 2-((5-Nitropyridin-2-yl)oxy)ethan-1-ol
    • 2-(5-nitro-pyridin-2-yloxy)-ethanol
    • DTXSID10343172
    • SCHEMBL55612
    • DB-025808
    • MDL： MFCD00052642
    • Inchi： 1S/C7H8N2O4/c10-3-4-13-7-2-1-6(5-8-7)9(11)12/h1-2,5,10H,3-4H2
    • InChI Key： KESQFSZFUCZCEI-UHFFFAOYSA-N
    • SMILES： O(C1C=CC(=CN=1)[N+](=O)[O-])CCO
    • BRN： 150856

Computed Properties

  • Exact Mass: 184.04800
  • Monoisotopic Mass: 184.04840674g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 88.2Ų

Experimental Properties

  • Color/Form: White or cream crystalline powder
  • Density: 1.389
  • Melting Point: 112-114°C
  • Boiling Point: 355.7°Cat760mmHg
  • Flash Point: 168.9°C
  • Refractive Index: 1.574
  • PSA: 88.17000
  • LogP: 0.88410
  • Solubility: Not determined

2-[(5-nitro-2-pyridyl)oxy]ethanol Security Information

2-[(5-nitro-2-pyridyl)oxy]ethanol Customs Data

  • HS CODE：2933399090
  • Customs Data：

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-[(5-nitro-2-pyridyl)oxy]ethanol Pricemore >>

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abcr
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2-[(5-nitro-2-pyridyl)oxy]ethanol Production Method

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